Cas no 2228555-55-1 (2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228555-55-1
• MF: C₉H₉ClF₃N
• MW: 223.622671842575
• CID: 6015705
• PubChem ID: 165679317
• Update Time: 2025-06-08

2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine
• EN300-2006168
• 2228555-55-1

• Inchi： 1S/C9H9ClF3N/c10-6-1-5(2-7(11)3-6)8(4-14)9(12)13/h1-3,8-9H,4,14H2
• InChI Key： OSZYIQJGMCRSTQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C(C(F)F)CN)F

Computed Properties

• Exact Mass: 223.0375615g/mol
• Monoisotopic Mass: 223.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine (CAS No. 2228555-55-1)

2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2228555-55-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of both chloro and fluorine substituents in its aromatic ring, coupled with the difluoropropylamine side chain, contributes to its distinct chemical behavior and potential therapeutic applications.

The synthesis and characterization of 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine have been the focus of several recent studies, aiming to explore its pharmacological profile and optimize its synthetic pathways. The compound’s structure suggests that it may interact with biological targets in novel ways, which could lead to the development of innovative treatments for various diseases. Researchers have been particularly interested in its potential as a scaffold for designing small-molecule inhibitors or modulators that can regulate key cellular processes.

In recent years, advancements in computational chemistry and molecular modeling have enabled scientists to predict the binding affinity and mechanism of action of 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine with high precision. These studies have revealed that the compound may exhibit inhibitory effects on certain enzymes or receptors implicated in metabolic disorders, cancer, and inflammatory conditions. The fluorine atoms in its structure are known to enhance metabolic stability and binding affinity, while the chloro substituent can modulate electronic properties and bioavailability.

One of the most intriguing aspects of 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine is its potential role in modulating neurotransmitter systems. Preliminary research indicates that this compound may interact with serotonin receptors or other neurotransmitter pathways, suggesting its utility in the development of therapies for neurological disorders such as depression or anxiety. The unique combination of substituents in its molecular framework allows for fine-tuning of pharmacokinetic properties, which is crucial for achieving desired therapeutic effects.

The synthetic route to 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. Recent innovations in catalytic methods have enabled more efficient and sustainable synthesis of this compound, reducing waste and improving yields. These advancements are not only beneficial for large-scale production but also for conducting high-throughput screenings in drug discovery pipelines.

From a regulatory perspective, the handling and distribution of 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine must adhere to stringent safety guidelines to ensure worker protection and environmental compliance. While it is not classified as a hazardous material under current regulations, proper storage conditions and handling protocols are essential to maintain its integrity during transport and experimentation.

The future prospects for 2-(3-chloro-5-fluorophenyl)-3,3-difluoropropan-1-amine are promising, with ongoing studies focusing on expanding its therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. As our understanding of molecular interactions continues to evolve, compounds like this will play a pivotal role in shaping next-generation therapeutics.